Tristrontium;diarsorite

• CAS RN: 91724-16-2
• Molecular Formula: As2O6Sr3
• Molecular Weight: 508.7 g/mol
• IUPAC Name: tristrontium;diarsorite
• InChI: InChI=1S/2AsO3.3Sr/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: XWWLZZSHAZTDGI-UHFFFAOYSA-N
• SMILES: [O-][As]([O-])[O-].[O-][As]([O-])[O-].[Sr+2].[Sr+2].[Sr+2]
• physical_description: Strontium arsenite is a white powder. It is slightly soluble in water. It is toxic by inhalation and by ingestion.

Description

Strontium arsenite is a white powder. It is slightly soluble in water. It is toxic by inhalation and by ingestion.

Scientific Research Applications

Tritium in Hydrology and Environmental Tracing

• Environmental Tracers : Tritium, a component of tristrontium, is an essential environmental tracer in isotope hydrology. It helps in understanding groundwater dynamics and surface water interactions. Knowledge of tritium's spatial and temporal distribution in various water types is vital for its effective use as a tracer (Schmidt et al., 2020).

Nuclear Industry and Material Science

• Nuclear Industry Applications : Tritium is significantly used in the nuclear industry. Its properties, especially as a radioactive element, necessitate safe storage solutions, often in the form of tritides. Understanding the aging mechanisms of materials like palladium tritide is crucial in this context (Fabre et al., 2005).

• Material Stress Studies : The use of LaNi5 alloy for tritium storage in the nuclear industry highlights the importance of understanding material stresses induced by hydrogen absorption-desorption cycles. These studies are essential for improving safety and efficiency in tritium handling (Ao et al., 2005).

Environmental and Health Impact Studies

• Health and Environmental Impacts : Comprehensive studies on anthropogenic tritium cover aspects like environmental behavior, radiation dose, and health effects. Such research is crucial for ensuring the safe operation of nuclear systems, particularly in the context of fusion energy systems (Nie et al., 2021).

Luminescence and Material Properties

• Luminescence Properties : Research on novel materials like NaSr3SbO6:Mn4+ demonstrates the development of red-emitting phosphors with high quantum yield, suitable for applications in lighting technologies (Li et al., 2019).

• Powder Diffraction Studies : Investigations into materials like Sr3Al10SiO20 provide insights into the structural properties of compounds involving tristrontium. Such studies contribute to a deeper understanding of material science and potential applications (Kubota et al., 2001).